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Compound of Interest

Compound Name: KS 501

CAS No.: 120634-86-8

Cat. No.: B1673849

Get Quote

Application Notes and Protocols: KS-501
For Research Use Only. Not for use in diagnostic procedures.

Introduction
KS-501 is an investigational, first-in-class bispecific antibody biopolymer conjugate (ABC)

developed by Kodiak Sciences.[1][2] It is designed for the treatment of retinal vascular

diseases by simultaneously targeting two key pathways involved in their pathogenesis:

vascular endothelial growth factor (VEGF) and interleukin-6 (IL-6).[1][3] This document

provides a summary of the available preclinical and clinical data on KS-501, along with

representative protocols for key experiments relevant to its evaluation.

Mechanism of Action
KS-501 is engineered to provide potent, dual inhibition of angiogenesis and inflammation.[1] Its

structure consists of a trap-antibody fusion protein conjugated to a phosphorylcholine-based

biopolymer.[4][5][6] This design allows for a dual mechanism of action:

Anti-VEGF Activity: A soluble decoy receptor component binds to and inhibits VEGF-A and

Placental Growth Factor (PLGF), preventing them from binding to their cognate receptors.
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This action suppresses angiogenesis (abnormal blood vessel growth) and reduces vascular

permeability.[1][3]

Anti-IL-6 Activity: An antibody component binds to soluble IL-6, inhibiting its interaction with

both soluble and membrane-bound IL-6 receptors. This interference with IL-6 signaling

mitigates inflammation.[1][3]

Preclinical studies have demonstrated that this dual inhibition provides superior normalization

of endothelial cell morphology and junctional biology compared to monotherapy targeting either

VEGF or IL-6 alone.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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